Cas no 1526860-00-3 (8-bromo-4-chloro-7-methylquinoline-3-carbonitrile)

• Product Name: 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile
• CAS No: 1526860-00-3
• MF: C₁₁H₆BrClN₂
• MW: 281.535740375519
• CID: 4604178
• PubChem ID: 81708726
• Update Time: 2025-06-14

8-bromo-4-chloro-7-methylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile, 8-bromo-4-chloro-7-methyl-

• Inchi： 1S/C11H6BrClN2/c1-6-2-3-8-10(13)7(4-14)5-15-11(8)9(6)12/h2-3,5H,1H3
• InChI Key： QBMIQPSJPFIRET-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)C=2Br)C(Cl)=C(C#N)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile

Comprehensive Overview of 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile (CAS No. 1526860-00-3)

8-bromo-4-chloro-7-methylquinoline-3-carbonitrile (CAS No. 1526860-00-3) is a specialized quinoline derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique bromine and chlorine substitutions, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, featuring a cyano group at the 3-position, enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile has surged due to its potential role in anticancer and antimicrobial research. Scientists are particularly interested in its ability to modulate enzyme activity and cellular pathways, which aligns with current trends in precision medicine. The compound's halogenated quinoline core is also being explored for its photophysical properties, making it relevant to optoelectronic materials and sensor technologies.

The synthesis of 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile typically involves multi-step organic reactions, including halogenation and cyanation processes. Researchers emphasize the importance of high-purity batches to ensure reproducibility in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity and purity, addressing common queries about quality control in chemical synthesis.

From an industrial perspective, 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile is often discussed in the context of scalable production and green chemistry. Innovations in catalytic methods and solvent-free reactions are being investigated to reduce environmental impact, a topic highly searched in sustainable chemistry forums. Additionally, its stability under various storage conditions is a frequent subject of technical inquiries, reflecting practical concerns in laboratory management.

The compound's relevance extends to academic research, where it is frequently cited in studies on heterocyclic chemistry and structure-activity relationships (SAR). Its electrophilic sites enable diverse functionalization, a feature highlighted in recent publications on molecular diversification. This adaptability positions 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile as a key player in the design of next-generation therapeutics and advanced materials.

In summary, 8-bromo-4-chloro-7-methylquinoline-3-carbonitrile (CAS No. 1526860-00-3) exemplifies the intersection of chemical innovation and applied science. Its multifaceted applications—from medicinal chemistry to material engineering—underscore its importance in contemporary research. As interest grows in tailored molecular architectures and sustainable synthesis, this compound is poised to remain a focal point in scientific discourse.